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Compound of Interest

Compound Name: ONO 3708

Cat. No.: B1677313 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of ONO-3708.

This document provides comprehensive guidance on the personal protective equipment (PPE),

handling procedures, and disposal of ONO-3708, a potent thromboxane A2/prostaglandin

endoperoxide receptor antagonist. Adherence to these protocols is crucial for ensuring

laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling Precautions
ONO-3708, identified by CAS number 102191-92-4, is a flammable liquid and vapor that can

cause skin and serious eye irritation.[1] All personnel must be thoroughly familiar with the

safety data sheet (SDS) before handling this compound.

Personal Protective Equipment (PPE):

A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate PPE.[2] The following table summarizes the recommended PPE for handling ONO-

3708.
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Body Part Protection Standard/Specification

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

ANSI Z87.1 compliant.[3]

Hands
Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

Follow manufacturer's

specifications for chemical

compatibility.

Body

Laboratory coat, long-sleeved

shirt, and long pants. A

chemical-resistant apron may

be necessary for larger

quantities.

N/A

Respiratory

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is insufficient, a

NIOSH-approved respirator

with appropriate cartridges

should be used.

Follow OSHA 29 CFR

1910.134.

Handling and Storage:

Procedure Guideline

Handling

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1] Keep

away from heat, sparks, open flames, and other

ignition sources.[1] Use non-sparking tools and

take precautionary measures against static

discharge.[1]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[1] Keep under an inert

gas atmosphere.[1] Protect from moisture.[1]
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Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Get

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Get

medical attention immediately.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Disposal Plan
All waste materials containing ONO-3708 must be treated as hazardous waste and disposed of

in accordance with all applicable federal, state, and local regulations.[4][5]

Waste Categorization and Containment:
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Waste Type Container Labeling

Unused ONO-3708
Original or compatible, tightly

sealed container.

"Hazardous Waste,"

"Flammable Liquid," and the

chemical name.

Contaminated Labware (e.g.,

pipette tips, vials)

Puncture-resistant, sealed

container.

"Hazardous Waste" and a

description of the contents.

Contaminated PPE

Sealed bag within a

designated hazardous waste

container.

"Hazardous Waste" and a

description of the contents.

Disposal Pathway:

Segregation: Do not mix ONO-3708 waste with other waste streams.

Collection: Store waste in designated, properly labeled containers in a well-ventilated, secure

area.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[5][6]

Mechanism of Action and Signaling Pathway
ONO-3708 is a competitive antagonist of the thromboxane A2/prostaglandin endoperoxide

receptor, also known as the TP receptor.[7][8] Thromboxane A2 (TXA2) is a potent mediator of

platelet aggregation and vasoconstriction.[1] By blocking the TP receptor, ONO-3708 inhibits

these downstream effects. The TP receptor is a G protein-coupled receptor (GPCR) that, upon

activation by an agonist like TXA2, initiates a signaling cascade.[7][9] ONO-3708 prevents this

initiation.
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Agonist Action (Inhibited by ONO-3708)

Antagonist Action

Downstream Signaling Cascade

Thromboxane A2 (TXA2) TP Receptor
Binds to Gq/G13 Activation

Activates

ONO-3708
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Phospholipase C (PLC) Activation IP3 & DAG Production ↑ Intracellular Ca²⁺ & PKC Activation

Platelet Aggregation

Vasoconstriction

Click to download full resolution via product page

Caption: ONO-3708 blocks the TP receptor, preventing TXA2-mediated signaling.

Experimental Protocols
While specific, detailed protocols for ONO-3708 are proprietary to individual research groups,

the following provides a general framework for a common in vitro application based on

published literature.

In Vitro Platelet Aggregation Assay:

This assay measures the ability of ONO-3708 to inhibit platelet aggregation induced by a TP

receptor agonist.

Materials:

ONO-3708

TP receptor agonist (e.g., U-46619)

Platelet-rich plasma (PRP) or washed platelets

Platelet aggregometer
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Appropriate buffers (e.g., Tyrode's buffer)

Procedure:

Preparation of ONO-3708: Prepare a stock solution of ONO-3708 in a suitable solvent (e.g.,

DMSO) and make serial dilutions to the desired final concentrations.

Platelet Preparation: Obtain fresh PRP or prepare washed platelets from whole blood

according to standard laboratory procedures. Adjust the platelet count to the desired

concentration.

Incubation: Pre-incubate the platelet suspension with various concentrations of ONO-3708 or

vehicle control for a specified time at 37°C.

Induction of Aggregation: Add the TP receptor agonist (e.g., U-46619) to the platelet

suspension to induce aggregation.

Measurement: Monitor the change in light transmittance using a platelet aggregometer to

quantify the extent of aggregation.

Data Analysis: Calculate the percentage of inhibition of aggregation for each concentration of

ONO-3708 compared to the vehicle control. Determine the IC50 value (the concentration of

ONO-3708 that inhibits 50% of the agonist-induced aggregation).

This procedural framework should be adapted and optimized based on specific experimental

goals and laboratory conditions. It is imperative to consult relevant scientific literature for

detailed methodologies and to conduct a thorough risk assessment before commencing any

new experimental work with ONO-3708.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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